1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(3-methylphenyl)sulfonyl-4-pyrazol-1-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C16H19N3O4S/c1-13-4-2-5-14(12-13)24(22,23)18-10-6-16(7-11-18,15(20)21)19-9-3-8-17-19/h2-5,8-9,12H,6-7,10-11H2,1H3,(H,20,21)
• InChI Key: LVQBWBAJQKCUOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)(C(=O)O)N3C=CC=N3
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid, also known as MS-PPOH, is a novel compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies, particularly in the area of pain management.

Mechanism of Action

The mechanism of action of 1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid involves the inhibition of sEH. sEH is an enzyme that converts EETs into dihydroxyeicosatrienoic acids (DHETs), which are less biologically active. By inhibiting sEH, this compound increases the levels of EETs, which can then exert their beneficial effects. This compound has been found to be a potent and selective inhibitor of sEH, with minimal off-target effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-hypertensive, and analgesic effects in various animal models. This compound has also been found to have neuroprotective effects, and it has been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been found to have minimal toxicity and side effects, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid is its selectivity and potency as an sEH inhibitor. This makes it a valuable tool for studying the role of EETs in various biological processes. This compound has also been found to have minimal toxicity and side effects, which makes it suitable for in vivo studies. However, one of the limitations of this compound is its solubility, which can make it difficult to administer in certain experimental settings. Further research is needed to optimize the formulation and delivery of this compound.

Future Directions

There are several future directions for research on 1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid. One area of interest is its potential in the treatment of pain. This compound has been found to have analgesic effects in various animal models, and it has been suggested that it could be a novel treatment for chronic pain. Another area of interest is its potential in the treatment of neurodegenerative diseases. This compound has been found to have neuroprotective effects, and it has been suggested that it could be a valuable tool for studying the role of EETs in these diseases. Further research is also needed to optimize the formulation and delivery of this compound, and to explore its potential in other therapeutic areas.

Synthesis Methods

The synthesis method of 1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid involves the reaction of 1-(3-methylphenyl)sulfonyl-4-piperidone with 1H-pyrazole-1-carboxamidine in the presence of a base. The resulting product is then treated with hydrochloric acid to obtain this compound. This synthesis method has been optimized and validated in various studies, and it has been found to be efficient and reproducible.

Scientific Research Applications

1-[(3-methylphenyl)sulfonyl]-4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been found to be a potent and selective inhibitor of the enzyme soluble epoxide hydrolase (sEH), which is involved in the metabolism of epoxyeicosatrienoic acids (EETs). EETs are lipid mediators that have been shown to have anti-inflammatory, anti-hypertensive, and analgesic effects. By inhibiting sEH, this compound increases the levels of EETs, leading to these beneficial effects.